Cas no 4332-89-2 (2-Propen-1-one,3-(2-furanyl)-1-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one,3-(2-furanyl)-1-(4-nitrophenyl)-
• CAS No: 4332-89-2
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 334503
• PubChem ID: 5712594
• Update Time: 2025-04-19

2-Propen-1-one,3-(2-furanyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2-furanyl)-1-(4-nitrophenyl)-
• 3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• 1-(4-nitro-phenyl)-3-(2-furyl)-2-propen-1-one
• 1-<
• 1-< 4-Nitro-phenyl> -3-furyl-propen-(2)-on-(1)
• 1-< Furyl-(2)> -3-< 4-methoxy-phenyl> -propen-(1)-on-(3)
• 3-(2-furyl)-1-(4-methoxyphenyl)propen-1-one
• 3-(Fur-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 3-[2]Furyl-1-(4-methoxy-phenyl)-propenon
• 3-FUR-2-YL-1-(4-METHOXYPHENYL)PROP-2-EN-1-ONE
• 3-furan-2-yl-1-(4-nitro-phenyl)-propenone
• AC1L6CXI
• AG-A-60508
• SureCN1832999
• AKOS003620365
• MFCD00957621
• NSC54868
• 4332-89-2
• 3-(2-Furanyl)-1-(4-nitrophenyl)propenone
• 136353-19-0
• MLS002667711
• 3-(2-furyl)-1-(4-nitrophenyl)prop-2-en-1-one
• CHEMBL1288943
• NSC-54868
• (2E)-3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C13H9NO4/c15-13(8-7-12-2-1-9-18-12)10-3-5-11(6-4-10)14(16)17/h1-9H/b8-7+
• InChI Key： IHVZZXXTLZVZKT-BQYQJAHWSA-N
• SMILES： O1C=CC=C1/C=C/C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.05317
• Monoisotopic Mass: 243.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 417.8°Cat760mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.633
• PSA: 73.35
• LogP: 3.60710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes